Nicotine salicylate

Specification

• CAS No.: 29790-52-1
• Molecular Formula: C₁₇H₂₀N₂O₃
• Molecular Weight: 300.35 g/mol
• IUPAC Name: 2-hydroxybenzoic acid;3-[(2S)-1-methylpyrrolidin-2-yl]pyridine
• Standard InChI: InChI=1S/C10H14N2.C7H6O3/c1-12-7-3-5-10(12)9-4-2-6-11-8-9;8-6-4-2-1-3-5(6)7(9)10/h2,4,6,8,10H,3,5,7H2,1H3;1-4,8H,(H,9,10)/t10-;/m0./s1
• Standard InChI Key: AIBWPBUAKCMKNS-PPHPATTJSA-N
• Isomeric SMILES: CN1CCC[C@H]1C2=CN=CC=C2.C1=CC=C(C(=C1)C(=O)O)O
• SMILES: CN1CCCC1C2=CN=CC=C2.C1=CC=C(C(=C1)C(=O)O)O
• Canonical SMILES: CN1CCCC1C2=CN=CC=C2.C1=CC=C(C(=C1)C(=O)O)O

Introduction

Chemical Properties and Structure

Nicotine salicylate possesses distinct chemical and physical properties that influence its pharmaceutical applications. Understanding these properties provides insight into its behavior in biological systems and its efficacy as a therapeutic agent.

Physical and Chemical Characteristics

Nicotine salicylate exists as a white solid under standard conditions and requires refrigeration for proper storage and stability maintenance. The compound is classified as dangerous goods for shipping purposes, indicating its potent pharmacological nature and potential hazards associated with handling.

The following table presents the key physical and chemical properties of nicotine salicylate:

Property	Value
CAS Number	29790-52-1
Molecular Formula	C17H20N2O3
Molecular Weight	300.35
Physical Appearance	White Solid
Solubility	DMSO, Methanol, Water
Storage Requirement	Refrigeration
Stability	Data Not Available
Shipping Classification	Dangerous Goods

Structural Composition and Nomenclature

Nicotine salicylate is known by several synonyms in scientific literature, reflecting its chemical structure and components:

• 3-[(2S)-1-Methyl-2-pyrrolidinyl]pyridine 2-Hydroxybenzoic Acid

• Nicotine Monosalicylate

• 3-[(2S)-1-Methyl-2-pyrrolidinyl]pyridine Mono(2-hydroxybenzoate)

• Salicylic Acid Nicotine

• 1-Methyl-2-(3-pyridyl)pyrrolidine Salicylate

• Eudermol

The compound's solubility profile in various solvents including water, methanol, and dimethyl sulfoxide (DMSO) provides versatility in pharmaceutical formulations and delivery systems.

Therapeutic Applications

The primary documented therapeutic application of nicotine salicylate is in the treatment of smoking withdrawal syndrome. This application leverages the compound's ability to deliver controlled amounts of nicotine to alleviate withdrawal symptoms while supporting the individual's journey toward complete cessation.

Smoking Cessation Therapy

Nicotine replacement therapies, potentially including nicotine salicylate formulations, address both the physical dependence and emotional addiction to nicotine. By providing controlled nicotine delivery without the numerous other harmful compounds found in tobacco smoke (such as carbon monoxide and tar), these therapies help manage withdrawal symptoms while gradually reducing dependence.